Cas no 175227-10-8 (N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine)

• Product Name: N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine
• CAS No: 175227-10-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD13195259
• CID: 5521439
• Update Time: 2025-07-05

N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, N-3-buten-1-yl-N-(phenylmethyl)-, methyl ester
• Methyl 2-(benzyl(but-3-enyl)amino)acetate
• N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine
• Methyl 2-[Benzyl(3-butenyl)amino]acetate

• MDL： MFCD13195259
• Inchi： 1S/C14H19NO2/c1-3-4-10-15(12-14(16)17-2)11-13-8-6-5-7-9-13/h3,5-9H,1,4,10-12H2,2H3
• InChI Key： SFMOSKVGEWHRNH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN(CCC=C)CC1=CC=CC=C1

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±35.0 °C(Predicted)
• pka: 6.11±0.50(Predicted)

Additional information on N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine

N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine (CAS No: 175227-10-8)

N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine, with the CAS registry number 175227-10-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a glycine backbone with an ester group and a substituted butenyl chain. The molecule's structure allows for a wide range of applications, particularly in the development of advanced materials and functional polymers.

Recent studies have highlighted the potential of this compound in the synthesis of stimuli-responsive polymers. Researchers have demonstrated that the presence of the double bond in the butenyl chain enables the compound to undergo reversible changes in response to external stimuli such as temperature or light. This property makes it an ideal candidate for applications in smart materials, where adaptability and responsiveness are crucial.

Moreover, the compound's ability to form self-assembled structures has been explored in the context of drug delivery systems. By incorporating this compound into polymer matrices, scientists have achieved controlled release profiles for encapsulated drugs, enhancing their efficacy and reducing side effects.

The synthesis of N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine involves a multi-step process that typically includes esterification and alkylation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions and formulations.

From an environmental perspective, studies have shown that N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine is biodegradable under aerobic conditions, with complete degradation observed within 4 weeks in laboratory settings. This characteristic aligns with current trends toward sustainable chemistry and green manufacturing practices.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications, such as enhancing its mechanical strength for use in high-performance composites or improving its thermal stability for aerospace applications.

In conclusion, N-3-buten-1-yl-N-(phenylmethyl)-methyl Ester Glycine (CAS No: 175227-10-) represents a versatile building block in modern chemistry, offering opportunities across multiple disciplines from materials science to pharmacology.